Cas no 926190-70-7 ((7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanol)

• Product Name: (7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanol
• CAS No: 926190-70-7
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD08443427
• CID: 5074246
• Update Time: 2026-03-01

(7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanol
• (7-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanol
• BMB19070
• (6-bromo-2,3-dihydro-1,4-benzodioxin-7-yl)methanol
• Z228585974
• (7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanol

• MDL： MFCD08443427
• Inchi： 1S/C9H9BrO3/c10-7-4-9-8(3-6(7)5-11)12-1-2-13-9/h3-4,11H,1-2,5H2
• InChI Key： SCHRZPSJDFOTHB-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1CO)OCCO2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7

Additional information on (7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanol

Comprehensive Overview of (7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanol (CAS No. 926190-70-7)

(7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanol, with the CAS number 926190-70-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the benzodioxin family, characterized by its unique fused ring structure and functional groups, which make it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its versatile reactivity and applications in drug discovery and advanced material development.

The molecular structure of (7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanol features a bromine substituent at the 7-position and a hydroxymethyl group at the 6-position, contributing to its distinct chemical properties. These functional groups enable it to participate in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig cross-couplings, which are pivotal in constructing complex molecules. Its benzodioxin core also offers stability and electronic effects that are advantageous in designing bioactive compounds.

In recent years, the demand for 926190-70-7 has surged due to its role in developing small-molecule inhibitors and fluorescent probes. With the rise of precision medicine and targeted therapy, researchers are leveraging this compound to create novel therapeutics for conditions like inflammation and neurodegenerative diseases. Additionally, its utility in organic electronics and photovoltaic materials aligns with the global push for sustainable technologies, making it a topic of interest in both academic and industrial circles.

From a synthetic perspective, (7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanol is often synthesized via multi-step processes involving bromination and hydroxymethylation of precursor molecules. Its purity and yield are critical factors, driving advancements in green chemistry and catalytic methods to optimize production. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with stringent quality standards.

As the scientific community continues to explore CAS 926190-70-7, questions about its scalability, derivatization potential, and biological activity remain at the forefront. Online searches frequently include queries like "synthesis of 7-bromo benzodioxin methanol" or "applications of 926190-70-7 in drug development," reflecting its relevance in contemporary research. By addressing these topics, this overview aims to provide a balanced and insightful resource for chemists, researchers, and industry professionals.

In conclusion, (7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanol (926190-70-7) represents a compelling case study in the intersection of organic chemistry and applied science. Its structural features, synthetic versatility, and broad applicability underscore its importance in modern research. As innovations in bioconjugation and material science evolve, this compound is poised to play an even greater role in shaping future technologies.